Cas no 5469-20-5 (2-Octanol, 1-nitro-,2-acetate)

• Product name: 2-Octanol, 1-nitro-,2-acetate
• CAS No: 5469-20-5
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• CID: 379198
• PubChem ID: 231195

2-Octanol, 1-nitro-,2-acetate Chemical and Physical Properties

Names and Identifiers

• 2-Octanol, 1-nitro-,2-acetate
• 1-nitrooctan-2-yl acetate
• 2-acetoxy-1-nitro-octane
• AC1L5L61
• AC1Q21TD
• acetic acid-(1-nitromethyl-heptyl ester)
• AG-J-08958
• AR-1C4896
• CTK5A2301
• Essigsaeure-(1-nitromethyl-heptylester)
• NSC26915
• NSC 26915
• DTXSID00282622
• 5469-20-5
• NSC-26915
• SCHEMBL11266151

• Inchi： InChI=1S/C10H19NO4/c1-3-4-5-6-7-10(8-11(13)14)15-9(2)12/h10H,3-8H2,1-2H3
• InChI Key： WGLPWYQGGICBOF-UHFFFAOYSA-N
• SMILES： CCCCCCC(C[N+](=O)[O-])OC(=O)C

Computed Properties

• Exact Mass: 217.13147
• Monoisotopic Mass: 217.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.033
• Boiling Point: 274.1°C at 760 mmHg
• Flash Point: 96.6°C
• Refractive Index: 1.446
• PSA: 69.44
• LogP: 2.68840